Cas no 886914-32-5 (2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone)

• Product Name: 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• CAS No: 886914-32-5
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 6621329
• PubChem ID: 7294807
• Update Time: 2025-05-22

2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• Methanone, (2,3-dihydro-1,4-benzodioxin-6-yl)[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• (2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• 2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-4,5-dimethyl-1,3-benzothiazole
• 886914-32-5
• CCG-193216
• F2637-0366
• HMS3519P09
• AKOS002046317

• Inchi： 1S/C22H23N3O3S/c1-14-3-6-19-20(15(14)2)23-22(29-19)25-9-7-24(8-10-25)21(26)16-4-5-17-18(13-16)28-12-11-27-17/h3-6,13H,7-12H2,1-2H3
• InChI Key： CCOVMVGJVORESJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)=O

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 624.8±65.0 °C(Predicted)
• pka: 6.07±0.10(Predicted)

Additional information on 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone

Comprehensive Guide to 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone (CAS No. 886914-32-5)

The compound 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone (CAS No. 886914-32-5) is a sophisticated organic molecule featuring a unique combination of benzodioxin and benzothiazole moieties linked via a piperazine scaffold. This structural complexity makes it a subject of significant interest in pharmaceutical research, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

With the growing demand for small molecule drug discovery and central nervous system (CNS) therapeutics, compounds like 886914-32-5 are gaining attention in scientific literature. Researchers are particularly interested in its potential as a dopamine receptor modulator or serotonin antagonist, given its structural similarity to known bioactive compounds in these classes.

The 2,3-dihydro-1,4-benzodioxin core present in this molecule is a privileged structure in medicinal chemistry, known for its metabolic stability and ability to cross the blood-brain barrier. When combined with the 4,5-dimethyl-1,3-benzothiazole unit, which itself shows diverse biological activities, the resulting hybrid molecule exhibits unique physicochemical properties that make it valuable for structure-activity relationship studies.

Current market trends show increasing interest in multi-target directed ligands (MTDLs) for complex diseases, and 886914-32-5 represents an excellent scaffold for such applications. Its piperazine linker provides synthetic flexibility for further structural modifications, allowing medicinal chemists to fine-tune pharmacological properties while maintaining the core pharmacophore features.

From a synthetic chemistry perspective, the preparation of 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone involves sophisticated coupling reactions between the benzodioxin carbonyl derivative and the appropriately substituted piperazine-benzothiazole precursor. Modern synthetic approaches often employ palladium-catalyzed cross-coupling or nucleophilic aromatic substitution strategies to achieve high yields and purity.

The physicochemical properties of CAS 886914-32-5 make it particularly interesting for drug development. With calculated logP values suggesting good membrane permeability and moderate aqueous solubility, this compound falls within the desirable range for CNS-active molecules according to Lipinski's rule of five. These characteristics, combined with its structural features, position it as a promising lead compound for various therapeutic applications.

Recent patent literature reveals growing interest in benzodioxin-containing compounds for treating neurodegenerative diseases, with several pharmaceutical companies investigating similar structures as potential Parkinson's disease therapeutics or antidepressants. The specific substitution pattern in 886914-32-5, particularly the dimethylbenzothiazole unit, may confer unique selectivity profiles against various biological targets.

In the context of current pharmaceutical trends toward personalized medicine and precision therapeutics, molecules like 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone offer valuable scaffolds for developing targeted therapies. The compound's modular structure allows for systematic exploration of structure-activity relationships, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties.

Quality control and analytical characterization of CAS 886914-32-5 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for biological testing and pharmaceutical development.

The commercial availability of 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone from specialty chemical suppliers has facilitated its adoption in research programs worldwide. As interest grows in neuroprotective agents and multi-target drugs, demand for this compound and its analogs is expected to increase in both academic and industrial settings.

From a safety perspective, preliminary toxicological assessments of related benzodioxin-benzothiazole hybrids suggest favorable profiles, though comprehensive studies would be required to fully characterize the specific properties of 886914-32-5. Researchers working with this compound should follow standard laboratory safety protocols for handling organic chemicals.

The future research directions for 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone likely include detailed pharmacological characterization, structure-optimization studies, and investigation of its potential in combination therapies. Its unique structural features position it as a valuable tool compound for exploring new therapeutic paradigms in neuroscience and beyond.

As the pharmaceutical industry continues to face challenges in CNS drug development, innovative scaffolds like 886914-32-5 offer new opportunities to address unmet medical needs. The compound's balanced combination of aromatic systems and flexible linkers provides an excellent platform for generating novel bioactive molecules with improved therapeutic indexes.

In conclusion, 2,3-dihydro-1,4-benzodioxin-6-yl-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone (CAS No. 886914-32-5) represents a fascinating case study in modern medicinal chemistry, combining established pharmacophores in an innovative way to create new research opportunities in drug discovery and development.